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Compound of Interest

Compound Name: Angiogenin Fragment (108-123)

Cat. No.: B12345946 Get Quote

For Immediate Use by Laboratory and Research Professionals

This document provides crucial safety, handling, and disposal protocols for Angiogenin
Fragment (108-123), a synthetic peptide segment used in angiogenesis research. Adherence

to these guidelines is essential for maintaining a safe laboratory environment and ensuring

regulatory compliance.

I. Product Identification and Properties
Angiogenin Fragment (108-123) is a C-terminal peptide segment of the Angiogenin protein. It

functions as an inhibitor of Angiogenin's enzymatic and biological activities, making it a

valuable tool in studying angiogenesis and developing targeted therapeutic strategies.[1][2]

While specific toxicological data is not readily available, it is prudent to handle this peptide with

the care afforded to all laboratory chemicals of unknown toxicity.

Table 1: Chemical and Physical Properties of Angiogenin Fragment (108-123)
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Property Value Source

Molecular Formula C83H132N26O24 [1]

Molecular Weight 1878.10 g/mol [1]

Appearance Lyophilized powder [1]

Storage (Lyophilized) -20°C, desiccated [1]

Storage (In Solution) -20°C, use within 1 month [1]

II. Handling and Personal Protective Equipment
(PPE)
Standard laboratory safety protocols should be strictly followed when handling Angiogenin
Fragment (108-123).

Engineering Controls: Handle in a well-ventilated area, preferably within a chemical fume

hood to minimize inhalation exposure.

Personal Protective Equipment:

Eye Protection: Wear chemical safety glasses or goggles.

Hand Protection: Wear compatible chemical-resistant gloves.

Body Protection: A standard laboratory coat is required.

III. Spill and Leak Procedures
In the event of a spill, adhere to the following procedures:

Evacuate and Ventilate: Ensure the spill area is clear of personnel and increase ventilation.

Containment: For powdered spills, avoid creating dust. Gently cover with an absorbent

material like sand or vermiculite.[3] For liquid spills, absorb with an inert material.
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Collection: Carefully sweep or scoop the contained material into a clearly labeled, sealed

container for disposal.[3]

Decontamination: Clean the spill area thoroughly with an appropriate laboratory detergent

and water. For equipment, an enzymatic detergent followed by a sodium hypochlorite

solution can be effective for peptide decontamination.[4]

IV. Disposal Procedures
As no specific disposal instructions for Angiogenin Fragment (108-123) are available, general

principles for non-hazardous laboratory chemical and peptide waste should be followed.

Always consult your institution's Environmental Health and Safety (EHS) department for

specific local regulations.

Solid Waste:

Collect all solid waste, including unused lyophilized powder and contaminated

consumables (e.g., weigh boats, pipette tips), in a designated, sealed, and clearly labeled

waste container.

The label should include "Angiogenin Fragment (108-123) Waste" and any other

information required by your institution.

Store the waste container in a secure, designated area until collection by your institution's

hazardous waste program.

Liquid Waste:

Solutions containing Angiogenin Fragment (108-123) should not be disposed of down

the drain unless explicitly permitted by your local EHS guidelines for non-hazardous

chemical waste.[5][6][7]

Collect all liquid waste in a compatible, sealed, and clearly labeled container. The

container should be appropriate for the solvent used (e.g., glass or plastic).[7]

The label should clearly identify the contents, including the peptide and all solvents.
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Store with other chemical waste for collection and disposal by your institution's hazardous

waste management service.

Empty Containers:

Thoroughly rinse empty containers that held Angiogenin Fragment (108-123) three times

with an appropriate solvent.

Collect the rinsate as liquid chemical waste.[7]

Deface the original label on the container to prevent accidental reuse.[5]

Dispose of the cleaned, defaced container in the regular laboratory glass or plastic

recycling, as appropriate.[7]

V. Experimental Workflow and Disposal Logic
The following diagram illustrates the decision-making process and proper disposal pathways

for Angiogenin Fragment (108-123) waste generated in a laboratory setting.
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Caption: Disposal workflow for Angiogenin Fragment (108-123).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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